Cas no 2680857-62-7 (4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid is a specialized pyrrolidine derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group and a carboxylic acid functionality. This compound is particularly valuable in organic synthesis and peptide chemistry, where the Alloc group serves as a cleavable protecting moiety under mild conditions, often using palladium catalysis. The 4,4-dimethyl substitution enhances steric stability, while the carboxylic acid group allows for further functionalization. Its structural features make it a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry and materials science applications. The product is typically characterized by high purity and consistent performance in synthetic workflows.
4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid structure
2680857-62-7 structure
Product Name:4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
CAS No:2680857-62-7
MF:C11H17NO4
MW:227.2569835186
CID:6012786
PubChem ID:165917468
Update Time:2025-06-08

4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
    • EN300-28274918
    • 2680857-62-7
    • 4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
    • Inchi: 1S/C11H17NO4/c1-4-5-16-10(15)12-6-8(9(13)14)11(2,3)7-12/h4,8H,1,5-7H2,2-3H3,(H,13,14)
    • InChI Key: NYDXGKOCVHDLQL-UHFFFAOYSA-N
    • SMILES: OC(C1CN(C(=O)OCC=C)CC1(C)C)=O

Computed Properties

  • Exact Mass: 227.11575802g/mol
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.8Ų

4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2680857-62-7)

4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2680857-62-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrrolidine derivative is characterized by its unique structural features, including a carboxylic acid group and a prop-2-en-1-yloxy carbonyl moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2680857-62-7 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for drug discovery and development.

In recent years, the demand for pyrrolidine-based compounds has surged due to their versatility in constructing heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. The 4,4-dimethyl substitution on the pyrrolidine ring enhances the compound's stability and influences its pharmacokinetic properties, making it a promising candidate for further exploration. Researchers are particularly interested in its potential applications in targeted drug delivery systems and enzyme inhibition studies, topics that are currently trending in scientific literature and AI-driven research platforms.

The synthesis of 4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including carbamate formation and esterification, which are well-documented in peer-reviewed journals. Its prop-2-en-1-yloxy carbonyl group is particularly noteworthy, as it can participate in click chemistry reactions, a hot topic in modern synthetic chemistry. This functionality allows for efficient conjugation with other biomolecules, enabling the development of proteolysis-targeting chimeras (PROTACs) and other advanced therapeutic modalities.

From an industrial perspective, the compound's high purity and consistent quality are critical for scaling up production. Suppliers often highlight its HPLC and NMR characterization data to ensure compliance with stringent regulatory standards. The growing interest in green chemistry has also prompted investigations into eco-friendly synthesis routes for this molecule, aligning with global sustainability goals—a frequently searched topic in academic and industrial databases.

In summary, 4,4-Dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2680857-62-7) represents a cutting-edge tool for researchers exploring structure-activity relationships and drug design. Its relevance in contemporary chemistry is underscored by its adaptability to emerging technologies like AI-assisted molecular modeling and high-throughput screening, making it a compound of enduring scientific and commercial value.

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